Cas no 187471-09-6 (Benzenesulfonamide, 2-methoxy-6-methyl-)

• Product Name: Benzenesulfonamide, 2-methoxy-6-methyl-
• CAS No: 187471-09-6
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD18398303
• CID: 3836536
• PubChem ID: 15389855
• Update Time: 2025-06-30

Benzenesulfonamide, 2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-methoxy-6-methyl-

• MDL： MFCD18398303
• Inchi： 1S/C8H11NO3S/c1-6-4-3-5-7(12-2)8(6)13(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： OGXPCXHEVKIXPL-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(C)C=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide, 2-methoxy-6-methyl-

Benzenesulfonamide, 2-Methoxy-6-Methyl-

The compound Benzenesulfonamide, 2-Methoxy-6-Methyl-, also known by its CAS number 187471-09-6, is a significant chemical entity with a diverse range of applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with a methoxy group at the 2-position and a methyl group at the 6-position, along with a sulfonamide functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in both academic research and industrial applications.

The synthesis of Benzenesulfonamide, 2-Methoxy-6-Methyl- typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic methodologies have focused on optimizing these processes to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound, which has been particularly beneficial for large-scale manufacturing.

In terms of applications, Benzenesulfonamide, 2-Methoxy-6-Methyl- has found extensive use in the pharmaceutical industry as an intermediate in drug development. Its sulfonamide group is known to exhibit bioisosteric properties, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutics targeting various diseases, including cancer and inflammatory conditions.

Beyond pharmaceuticals, this compound has also been explored in materials science for its role as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. The methoxy and methyl substituents on the benzene ring contribute to its versatility, allowing it to participate in a wide range of chemical reactions that are essential for material synthesis.

From an environmental perspective, understanding the fate and transport of Benzenesulfonamide, 2-Methoxy-6-Methyl- in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradation pathways and toxicity profiles under various environmental conditions. These studies have provided valuable insights into how this compound interacts with biological systems and how it can be safely managed in industrial settings.

In conclusion, Benzenesulfonamide, 2-Methoxy-6-Methyl- (CAS No: 187471-09-6) is a versatile chemical entity with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and other areas of research. As ongoing studies continue to uncover new applications and optimize its production processes, this compound is poised to play an even more prominent role in advancing scientific innovation.